N-{3-[3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}pyridine-3-sulfonamide

• IUPAC Name: N-[3-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]propyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C19H20N4O4S/c1-27-16-7-5-15(6-8-16)18-9-10-19(24)23(22-18)13-3-12-21-28(25,26)17-4-2-11-20-14-17/h2,4-11,14,21H,3,12-13H2,1H3
• InChI Key: BYLRSNXPOCCQEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNS(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C19H20N4O4S
• Molecular Weight: 400.5 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group R-SO2-NR’R’'. Sulfonamides are known for their various biological activities.

Molecular Structure Analysis

The molecular structure analysis would require data from techniques like X-ray crystallography, NMR, or computational chemistry. Unfortunately, without specific data on this compound, a detailed molecular structure analysis isn’t possible.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s subjected. Sulfonamides, for example, are known to undergo reactions with amines.

Physical And Chemical Properties Analysis

The physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally or predicted using computational chemistry methods.

Scientific Research Applications

Catalysis and Organic Synthesis

The study of new catalytic protocols for sustainable organic compound synthesis is of great interest. Researchers have explored the use of ionic organic solids as catalysts, such as 1,3-bis(carboxymethyl)imidazolium chloride , which enables the Michael addition of N-heterocycles to chalcones. This methodology has been successfully applied to prepare 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. .

Biological Activity and Drug Design

Nitrogen-containing heteroarene units are prevalent in natural products and biologically active synthetic compounds. Triazole derivatives, due to their structural characteristics, can readily bind with target molecules. The compound F5148-0136, with its triazole moiety, holds potential as a bioactive compound. .

Antimicrobial Properties

. Investigating whether F5148-0136 exhibits similar properties could be valuable for developing new antimicrobial agents.

Metal Corrosion Inhibition

. Given the structural similarities, it’s worth exploring whether F5148-0136 possesses similar corrosion-inhibiting properties.

Light-Emitting Diodes (LEDs)

. While F5148-0136 may not directly serve as an LED component, understanding its electronic properties could contribute to future materials research.

Suzuki–Miyaura Coupling and Boron Reagents

Although not directly related to F5148-0136, the Suzuki–Miyaura coupling reaction is a powerful tool for synthesizing biaryl compounds. . Researchers could explore similar coupling strategies involving F5148-0136 derivatives.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many sulfonamides act as inhibitors of enzymes in various organisms, which makes them useful as antibiotics.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. These would typically be determined through experimental studies.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. Given the biological activity of many sulfonamides, it could be interesting to explore its potential uses in medicine or other fields.